2-(3-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diethylacetamide
Description
This compound is a structurally complex acetamide derivative featuring an indole core substituted with a sulfonyl-linked ethyl chain bearing a 5-chloro-2-methoxyphenylamino group, terminated by an N,N-diethylacetamide moiety.
Properties
IUPAC Name |
2-[3-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-diethylacetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26ClN3O5S/c1-4-26(5-2)23(29)14-27-13-21(17-8-6-7-9-19(17)27)33(30,31)15-22(28)25-18-12-16(24)10-11-20(18)32-3/h6-13H,4-5,14-15H2,1-3H3,(H,25,28) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMFUNIUQVNZJMT-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=C(C=CC(=C3)Cl)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26ClN3O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
Chemical Structure and Properties
The compound features several notable structural components:
- Indole moiety : Known for its role in various biological activities.
- Chloro-substituted phenyl group : May influence the compound's interaction with biological targets.
- Sulfonamide linkage : Often associated with antibacterial properties.
Research indicates that compounds similar to this one often exhibit multiple mechanisms of action, including:
- Inhibition of protein interactions : Many indole derivatives can interfere with protein-protein interactions, which is crucial in cancer biology.
- Modulation of apoptotic pathways : Compounds like this may influence apoptosis through interactions with Bcl-2 family proteins, which regulate cell survival and death.
Efficacy in Cell Lines
In vitro studies have demonstrated that related compounds exhibit significant cytotoxicity against various cancer cell lines. For instance:
- IC50 values : Compounds within the same class have shown IC50 values ranging from 1.61 µg/mL to 1.98 µg/mL against specific cell lines, indicating potent activity .
| Compound | Cell Line | IC50 (µg/mL) |
|---|---|---|
| Compound 1 | Jurkat (Bcl-2) | 1.61 ± 1.92 |
| Compound 2 | A-431 (skin cancer) | 1.98 ± 1.22 |
Anticancer Activity
Several studies have focused on the anticancer potential of related compounds:
- Mechanistic Studies : Molecular dynamics simulations revealed that these compounds primarily interact with target proteins through hydrophobic contacts, suggesting a strong affinity for their targets .
- Case Studies : A study involving N-(5-methyl-4-phenylthiazol-2-yl)-2-substituted thioacetamides demonstrated strong selectivity against mouse embryoblast and human lung adenocarcinoma cells .
Antitumor Activity
The compound's structural features suggest potential antitumor activity:
- Bcl-2 Inhibition : Similar compounds have been reported to reduce Bcl-2 levels, promoting apoptosis in cancer cells .
Antimicrobial Properties
Research on related sulfonamide compounds indicates possible antimicrobial effects, although specific data on this compound is limited.
Comparison with Similar Compounds
Structural Comparisons
The compound’s closest structural analogs are sulfonamide-linked indole derivatives. Key differences lie in substituent patterns and functional groups:
Key Observations :
- The target compound’s diethylacetamide group distinguishes it from simpler acetamide derivatives (e.g., ’s sulfonamide-isoxazole compound), likely improving solubility and pharmacokinetics .
- Sulfonyl vs. Thioether Linkages : Sulfonyl groups (target compound, Compounds 31/33) confer higher oxidative stability compared to thioethers (), which may be prone to metabolic oxidation .
- Chloro-Methoxyphenyl vs. Trifluoromethyl : The 5-chloro-2-methoxyphenyl group in the target compound balances lipophilicity and hydrogen-bonding capacity, whereas trifluoromethyl groups (Compound 31) are strongly electronegative but less polarizable .
Key Observations :
- Yields for indole-sulfonamide analogs (39–43%) suggest moderate efficiency, possibly due to steric hindrance from bulky substituents .
- The target compound’s synthesis would require precise control of sulfonamide coupling to avoid side reactions with the diethylacetamide group.
Hypothesized Advantages of Target Compound :
- The N,N-diethylacetamide group may reduce metabolic degradation compared to methyl or isopropyl analogs.
- The 5-chloro-2-methoxyphenyl substituent could enhance binding to serotonin or dopamine receptors, given indole’s prevalence in neurotransmitter analogs.
Q & A
Q. Table 1: Comparison of Synthetic Yields for Key Intermediates
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
